Cas no 524045-02-1 (3-(4-FLUOROPHENOXY)PYRROLIDINE)

3-(4-Fluorophenoxy)pyrrolidine is a fluorinated pyrrolidine derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorophenoxy group attached to a pyrrolidine ring, offers unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry. The fluorine substituent enhances metabolic stability and bioavailability, while the pyrrolidine scaffold provides conformational rigidity, facilitating selective interactions with biological targets. This compound is particularly useful in the synthesis of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows. Suitable for use under controlled conditions, it requires proper handling due to its potential sensitivity.

3-(4-FLUOROPHENOXY)PYRROLIDINE structure

524045-02-1 structure

Product Name:3-(4-FLUOROPHENOXY)PYRROLIDINE

CAS No:524045-02-1

MF:C₁₀H₁₂FNO

MW:181.206786155701

CID:936839

PubChem ID:21898159

Update Time:2025-10-29

3-(4-FLUOROPHENOXY)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

- 3-(4-FLUOROPHENOXY)PYRROLIDINE
- 3-(4-fluoro-phenoxy)-pyrrolidine
- (S)-3-(4-FLUORO-PHENOXY)-PYRROLIDINE
- BB 0260366
- CTK8J0104
- SureCN3380245
- SB39726
- CS-0453241
- F88001
- DTXSID20619714
- SB31171
- SB37499
- MFCD08687905
- YKPHNAHLNXEANR-UHFFFAOYSA-N
- EN300-151348
- MFCD11858554
- SY011690
- SY236135
- AKOS005263847
- DB-347567
- MFCD11858553
- 524045-02-1
- SCHEMBL3380245
- (R)-3-(4-Fluoro-phenoxy)-pyrrolidine
- Inchi： 1S/C10H12FNO/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10/h1-4,10,12H,5-7H2
- InChI Key： YKPHNAHLNXEANR-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)OC1CNCC1

Computed Properties

Exact Mass: 181.09000
Monoisotopic Mass: 181.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26000
LogP: 1.89520

3-(4-FLUOROPHENOXY)PYRROLIDINE Pricemore >>

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Enamine	EN300-151348-0.1g	3-(4-fluorophenoxy)pyrrolidine	524045-02-1		0.1g	$83.0	2023-05-26
Enamine	EN300-151348-0.25g	3-(4-fluorophenoxy)pyrrolidine	524045-02-1		0.25g	$119.0	2023-05-26
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Enamine	EN300-151348-2.5g	3-(4-fluorophenoxy)pyrrolidine	524045-02-1		2.5g	$414.0	2023-05-26
Enamine	EN300-151348-5.0g	3-(4-fluorophenoxy)pyrrolidine	524045-02-1		5g	$702.0	2023-05-26